Pyrazine-2-sulfonyl fluoride

• IUPAC Name: pyrazine-2-sulfonyl fluoride
• InChI: InChI=1S/C4H3FN2O2S/c5-10(8,9)4-3-6-1-2-7-4/h1-3H
• InChI Key: QNXZFUAYAPJBLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)S(=O)(=O)F
• Molecular Formula: C4H3FN2O2S
• Molecular Weight: 162.14 g/mol
• CAS No.: 2090368-34-4

Description

Pyrazine-2-sulfonyl fluoride is a type of sulfonyl fluoride, which are known to be significant in chemical biology and molecular pharmacology. Sulfonyl fluorides are known to modify not only reactive serines (resulting in their common use as protease inhibitors), but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues.

Synthesis Analysis

Sulfonyl fluorides, including this compound, can be synthesized through various methods. One such method includes the cyclization of 1,2-diamine derivatives with sulfonium salts. Another method involves direct fluorosulfonylation with fluorosulfonyl radicals.

Chemical Reactions Analysis

Sulfonyl fluorides, including this compound, have found significant utility as reactive probes in chemical biology and molecular pharmacology. They are known to modify not only reactive serines, but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues.

Scientific Research Applications

Synthesis and Chemical Reactivity

Pyrazine-2-sulfonyl fluoride has diverse applications in synthetic chemistry. For instance, a study by Tucker et al. (2015) utilized a sulfur-functionalized aminoacrolein derivative for the synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, demonstrating the utility of this compound in creating various heterocyclic sulfonyl fluorides, including pyrimidines and pyridines (Tucker, Chenard, & Young, 2015). Similarly, Ryu et al. (2015) developed an efficient synthetic route to trisubstituted pyrazines using a Rh-catalyzed reaction of 2H-azirines with N-sulfonyl-1,2,3-triazoles, involving in situ generated dihydropyrazines (Ryu, Baek, & Lee, 2015).

Material Science and Coordination Chemistry

In the field of material science, this compound contributes to the synthesis and characterization of novel materials. Wang et al. (2019) synthesized a one-dimensional antiferromagnetic transition metal hybrid fluoride using pyrazine, highlighting its role in magnetic property studies (Wang, Liu, Fu, & Lu, 2019). Stefankiewicz et al. (2013) explored the self-assembly of transition metal ion complexes with a hybrid pyrazine-terpyridine ligand, demonstrating the structural and magnetic properties of these complexes (Stefankiewicz, Wałęsa-Chorab, Harrowfield, Kubicki, Hnatejko, Korabik, & Patroniak, 2013).

Sensor Development and Environmental Applications

This compound plays a significant role in sensor development and environmental applications. For instance, Yin et al. (2021) designed a luminescent metal–organic framework using a chromophore ligand based on pyrazine for detecting and removing fluorinated chemical species, demonstrating its applicability in monitoring and treating environmental pollutants (Yin, Tan, Jensen, Teat, Ullah, Hei, Velasco, Oyekan, Meyer, Wang, Thonhauser, Yin, & Li, 2021). This underscores the potential of this compound derivatives in environmental monitoring and remediation.

Safety and Hazards

Sulfonyl fluorides, including Pyrazine-2-sulfonyl fluoride, are toxic if swallowed and can cause severe skin burns and eye damage.

Mechanism of Action

Target of Action

Pyrazine-2-sulfonyl fluoride, also known as PyFluor , is a chemical compound that has been used in various biochemical applicationsSulfonyl fluorides, a group to which this compound belongs, are known to be used as electrophilic warheads by both medicinal chemists and chemical biologists . They are often used to target proteins and enzymes in the body, acting as inhibitors .

Mode of Action

Sulfonyl fluorides, in general, are known for their balance of reactivity and stability . They can form covalent bonds with their targets, often proteins or enzymes, thereby inhibiting their function .

Biochemical Pathways

Compounds with pyrazine scaffolds have been shown to exhibit a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .

Biochemical Analysis

Biochemical Properties

Pyrazine-2-sulfonyl fluoride has been reported to play a role in the deoxyfluorination of primary and secondary alcohols in combination with an amidine or guanidine base This suggests that this compound may interact with enzymes and proteins involved in these biochemical reactions

Cellular Effects

Related pyrazine-based compounds have been used in bioimaging, suggesting potential interactions with cellular components

Molecular Mechanism

It is known to participate in deoxyfluorination reactions